2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid

• IUPAC Name: 2-(4-iodotriazol-1-yl)acetic acid
• InChI: InChI=1S/C4H4IN3O2/c5-3-1-8(7-6-3)2-4(9)10/h1H,2H2,(H,9,10)
• InChI Key: LYEAOPYLXGHDLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1CC(=O)O)I
• Molecular Formula: C4H4IN3O2
• Molecular Weight: 253.00 g/mol
• CAS RN: 1360607-69-7

Description

“2-(4-iodo-1H-1,2,3-triazol-1-yl)acetic acid” is a derivative of 1H-1,2,3-triazol-1-yl acetic acid. The 1,2,3-triazole ring is a structural fragment that makes compounds attractive for screening for biological activity. It is an isostere of the amide bond, resistant to metabolic degradation, and can form hydrogen bonds, which is important for binding with biological targets.

Synthesis Analysis

A convenient synthetic approach to 1H-1,2,3-triazol-1-yl acetic acid derivatives involves the reaction of azidoacetamides with β-ketoesters and acetylacetone. Based on this strategy, 1,5-disubstituted 1,2,3-triazoles were prepared from available reagents under metal-free conditions.

Molecular Structure Analysis

The 1,2,3-triazole ring is a structural fragment, whose presence in compounds make them attractive for screening for biological activity. It is an isostere of the amide bond, resistant to metabolic degradation, and can form hydrogen bonds, which is important for binding with biological targets.

Chemical Reactions Analysis

1H-1,2,3-Triazol-1-yl acetic acids were most commonly prepared by the 1,3-dipolar cycloaddition reactions of azides to terminal acetylenes.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

1,2,3-Triazoles, including the iodinated derivative , serve as privileged scaffolds in drug discovery. Their high chemical stability, aromatic character, and hydrogen bonding ability make them valuable. .

Antiproliferative and Anticancer Activity

Specific derivatives of 1,2,3-triazoles, including those with an iodine substituent, have demonstrated antiproliferative and anticancer properties. . .

Mechanism of Action

1H-1,2,3-Triazol-1-yl acetic acids were used to synthesize compounds active against methicillin-resistant Staphylococcus aureus and vancomycin-resistant enterococci. They were also used to synthesize antagonists of monoacylglycerol lipase, agonists and antagonists of sphingosine-1-phosphate receptors, inhibitors of stearoyl-coenzyme delta-9, as well as anticancer and antiviral agents.